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Introduction

Nicotinamide adenine dinucleotide (NAD+) is a critical coenzyme in cellular metabolism and a

key substrate for enzymes involved in genome surveillance and DNA repair.[1][2] Poly(ADP-

ribose) polymerases (PARPs) are a family of enzymes that play a central role in the DNA

damage response (DDR).[3][4] Upon detecting DNA strand breaks, PARPs cleave NAD+ and

catalyze the synthesis of poly(ADP-ribose) (PAR) chains on themselves and other nuclear

proteins.[3][5] This process, known as PARylation, creates a scaffold to recruit other DNA repair

factors to the site of damage.

Biotin-NAD+ is a biotinylated analog of NAD+ that serves as a powerful tool for studying PARP

activity and the broader DNA repair pathways.[3] When used as a substrate by PARPs, the

resulting PAR chains become biotin-labeled, enabling their detection, quantification, and

purification using streptavidin-based affinity methods. This provides a sensitive, specific, and

non-radioactive alternative to traditional assays.[3][6]

Application 1: In Vitro Characterization of PARP
Enzyme Activity
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Biotin-NAD+ is widely used in cell-free systems to measure the enzymatic activity of purified

PARP enzymes. These assays are fundamental for understanding enzyme kinetics, substrate

specificity, and for screening potential inhibitors.

Key Uses:

Determining kinetic parameters (Km, kcat) of PARP enzymes.[7]

Screening and determining the IC50 values of PARP inhibitors.

Assessing the activity of different PARP family members.[8]

Experimental Workflow: In Vitro PARP Activity Assay
The general principle involves incubating a PARP enzyme with damaged DNA (activator),

Biotin-NAD+ (substrate), and acceptor proteins (like histones) immobilized on a microplate.

The incorporated biotin is then detected colorimetrically, fluorometrically, or chemiluminescently

using a streptavidin-conjugate.[9][10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/product/b15879660?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15879660?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

